2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 2-fluoro-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C19H19FN2O3/c1-19(2)11-25-16-9-8-12(10-15(16)22(3)18(19)24)21-17(23)13-6-4-5-7-14(13)20/h4-10H,11H2,1-3H3,(H,21,23)
• InChI Key: GJENXZNZUVDTDI-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3F)N(C1=O)C)C
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C19H19FN2O3 and its molecular weight is 342.37. The purity is usually 95%.
BenchChem offers high-quality 2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Compounds containing fluorine atoms and benzamide structures have been synthesized and evaluated for their antimicrobial properties. Research by Desai, Rajpara, and Joshi (2013) on fluorobenzamides containing thiazole and thiazolidine demonstrated promising antimicrobial analogs against both Gram-positive and Gram-negative bacteria, as well as fungi. The presence of a fluorine atom was essential for enhancing antimicrobial activity (Desai, Rajpara, & Joshi, 2013).

Cancer Research

Fluorinated benzothiazoles, similar in structure to the query compound, have shown potent cytotoxic activity against certain cancer cell lines, including human breast cancer cells. Hutchinson et al. (2001) explored the synthesis and in vitro biological properties of these compounds, highlighting their potential as antitumor agents (Hutchinson et al., 2001).

Heterocyclic Chemistry

The exploration of nucleophilic vinylic substitution reactions for the synthesis of fluorinated heterocycles, such as 2-fluoro-1,4-benzoxazepin-5-ones, showcases the application of fluorinated compounds in developing new pharmacophores. Meiresonne et al. (2015) demonstrated the potential of these reactions in creating novel structural units for further pharmaceutical exploration (Meiresonne, Verniest, De Kimpe, & Mangelinckx, 2015).

Synthesis and Structural Characterisation

Research into the synthesis and characterization of novel compounds, including those with ferrocenylmethyl benzene-carboxamide derivatives, reflects the broader interest in fluorinated compounds for potential therapeutic applications. Kelly et al. (2007) synthesized and characterized a series of these compounds, indicating their cytotoxic effects on breast cancer cell lines (Kelly, Prêtre, Devoy, O’Rielly, Devery, Goel, Gallagher, Lough, & Kenny, 2007).